Cas no 1208668-00-1 (3-[4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-1-(3,4,5-trimethoxyphenyl)urea)

• Product Name: 3-[4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-1-(3,4,5-trimethoxyphenyl)urea
• CAS No: 1208668-00-1
• MF: C₂₂H₂₁N₃O₆S
• MW: 455.483644247055
• CID: 5855119
• PubChem ID: 30349529
• Update Time: 2025-11-07

3-[4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-1-(3,4,5-trimethoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-[4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-3-(3,4,5-trimethoxyphenyl)urea
• 3-[4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-1-(3,4,5-trimethoxyphenyl)urea
• 1208668-00-1
• VU0645627-1
• F5508-0051
• 1-(4-(7-methoxybenzofuran-2-yl)thiazol-2-yl)-3-(3,4,5-trimethoxyphenyl)urea
• AKOS024511574

• Inchi： 1S/C22H21N3O6S/c1-27-15-7-5-6-12-8-16(31-19(12)15)14-11-32-22(24-14)25-21(26)23-13-9-17(28-2)20(30-4)18(10-13)29-3/h5-11H,1-4H3,(H2,23,24,25,26)
• InChI Key： OGAODZUFSJMKEM-UHFFFAOYSA-N
• SMILES： N(C1=NC(C2=CC3=CC=CC(OC)=C3O2)=CS1)C(NC1=CC(OC)=C(OC)C(OC)=C1)=O

Computed Properties

• Exact Mass: 455.11510657g/mol
• Monoisotopic Mass: 455.11510657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 132Ų

Additional information on 3-[4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-1-(3,4,5-trimethoxyphenyl)urea

3-[4-(7-Methoxy-1-Benzofuran-2-yl)-1,3-Thiazol-2-yl]-1-(3,4,5-Trimethoxyphenyl)urea (CAS No. 1208668-00-1): A Comprehensive Overview

3-[4-(7-Methoxy-1-Benzofuran-2-yl)-1,3-Thiazol-2-yl]-1-(3,4,5-trimethoxyphenyl)urea (CAS No. 1208668-00-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of ureas and features a unique structural arrangement that includes a benzofuran moiety, a thiazole ring, and multiple methoxy groups. The intricate structure of this compound contributes to its diverse biological activities and has made it a subject of extensive research.

The benzofuran moiety is a key structural feature of this compound, known for its presence in various natural products and synthetic compounds with biological significance. Benzofurans are heterocyclic compounds that exhibit a wide range of pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities. The presence of the 7-methoxy substituent on the benzofuran ring further enhances the compound's solubility and stability, making it more suitable for pharmaceutical applications.

The thiazole ring is another critical component of this compound. Thiazoles are five-membered heterocyclic rings containing one sulfur and one nitrogen atom. They are widely used in medicinal chemistry due to their ability to modulate various biological targets. The thiazole ring in this compound is linked to the benzofuran moiety through a carbon-carbon bond, forming a stable and rigid structure that contributes to the compound's overall bioactivity.

The urea functional group is a key feature of this compound, connecting the benzofuran-thiazole moiety to the 3,4,5-trimethoxyphenyl group. Ureas are known for their ability to form hydrogen bonds and interact with various biological targets, making them valuable in drug design. The trimethoxyphenyl group adds additional hydrophobicity and electronic effects to the molecule, which can influence its binding affinity and selectivity towards specific receptors.

Recent studies have highlighted the potential therapeutic applications of 3-[4-(7-Methoxy-1-Benzofuran-2-yl)-1,3-Thiazol-2-yl]-1-(3,4,5-trimethoxyphenyl)urea. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. This suggests that it may have potential as an anti-inflammatory agent for treating conditions such as arthritis and other inflammatory diseases.

In addition to its anti-inflammatory properties, this compound has also been investigated for its anticancer potential. Preclinical studies have demonstrated that it can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of signaling pathways such as NF-κB and MAPK, which are known to play crucial roles in cancer cell survival and proliferation.

The pharmacokinetic properties of 3-[4-(7-Methoxy-1-Benzofuran-2-yl)-1,3-Thiazol-2-yl]-1-(3,4,5-trimethoxyphenyl)urea have also been studied extensively. In vivo experiments have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile. These properties make it an attractive candidate for further development as a therapeutic agent.

To further understand the biological activities of this compound, researchers have employed computational methods such as molecular docking and molecular dynamics simulations. These studies have provided insights into the binding modes and interactions between the compound and its target proteins. For example, molecular docking studies have shown that the compound can bind to the active site of COX enzymes with high affinity, which may explain its anti-inflammatory effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-[4-(7-Methoxy-1-Benzofuran-2-yl)-1,3-Thiazol-2-yl]-1-(3,4,5-trimethoxyphenyl)urea in human subjects. Early results from phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 3-[4-(7-Methoxy-1-Benzofuran-2-yl)-1,3-Thiazol-2-yl]-1-(3,4,5-trimethoxyphenyl)urea (CAS No. 1208668-00-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features contribute to its bioactivity and make it an attractive candidate for further research and development in medicinal chemistry.